Cas no 1306739-02-5 (3-5-(2-Methoxyethyl)-4H-1,2,4-triazol-3-ylpiperidine dihydrochloride)

• Product Name: 3-5-(2-Methoxyethyl)-4H-1,2,4-triazol-3-ylpiperidine dihydrochloride
• CAS No: 1306739-02-5
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5094284
• Update Time: 2025-07-25

3-5-(2-Methoxyethyl)-4H-1,2,4-triazol-3-ylpiperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5-(2-Methoxyethyl)-4H-1,2,4-triazol-3-yl)piperidine
• 3-[5-(2-methoxyethyl)-1H-1,2,4-triazol-3-yl]piperidine
• piperidine, 3-[5-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]-, dihydrochloride
• 3-5-(2-Methoxyethyl)-4H-1,2,4-triazol-3-ylpiperidine dihydrochloride

• Inchi： 1S/C10H18N4O/c1-15-6-4-9-12-10(14-13-9)8-3-2-5-11-7-8/h8,11H,2-7H2,1H3,(H,12,13,14)
• InChI Key： XZAGEHREHBTAFQ-UHFFFAOYSA-N
• SMILES： O(C)CCC1NN=C(C2CNCCC2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• XLogP3: 0.3
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-5-(2-Methoxyethyl)-4H-1,2,4-triazol-3-ylpiperidine dihydrochloride

Introduction to 3-5-(2-Methoxyethyl)-4H-1,2,4-triazol-3-ylpiperidine dihydrochloride (CAS No. 1306739-02-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-5-(2-Methoxyethyl)-4H-1,2,4-triazol-3-ylpiperidine dihydrochloride, identified by its CAS number 1306739-02-5, is a structurally complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features. The compound belongs to the piperidine class of heterocycles, which are widely recognized for their role in drug design due to their ability to modulate biological targets effectively. The presence of a 1,2,4-triazole moiety further enhances its potential as a bioactive scaffold, offering opportunities for the development of novel therapeutic agents.

The 1,2,4-triazole ring is a versatile pharmacophore known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. Its incorporation into the piperidine backbone in 3-5-(2-Methoxyethyl)-4H-1,2,4-triazol-3-ylpiperidine dihydrochloride creates a molecule with enhanced binding affinity and selectivity towards various biological targets. This structural motif has been extensively studied in the context of central nervous system (CNS) disorders, where it exhibits potential as an antagonist or agonist at neurotransmitter receptors.

The 2-methoxyethyl substituent at the 3-position of the triazole ring introduces lipophilicity and solubility modulation, which are critical factors in drug-like properties. This modification allows the compound to cross the blood-brain barrier more efficiently while maintaining adequate pharmacokinetic profiles. Such features are particularly important in the development of treatments for neurodegenerative diseases like Alzheimer's and Parkinson's disease, where CNS penetration is a key challenge.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of 3-5-(2-Methoxyethyl)-4H-1,2,4-triazol-3-ylpiperidine dihydrochloride with high-affinity targets. Studies using molecular docking simulations have revealed that this compound interacts with receptors such as serotonin 5-HT1A and dopamine D2 receptors, suggesting its potential as an anxiolytic or antipsychotic agent. These findings align with emerging research indicating that triazole-piperidine hybrids exhibit promising activity in modulating neurotransmitter systems involved in mood disorders.

In addition to its pharmacological potential, 3-5-(2-Methoxyethyl)-4H-1,2,4-triazol-3-ylpiperidine dihydrochloride has been explored as a lead compound in the development of antiviral agents. The triazole ring's ability to form hydrogen bonds with viral proteases and polymerases makes it an attractive scaffold for designing inhibitors against RNA viruses. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on viral replication in cell culture models, highlighting its therapeutic relevance in combating emerging infectious diseases.

The synthesis of 3-5-(2-Methoxyethyl)-4H-1,2,4-triazol-3-ylpiperidine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the methoxyethyl group and cyclocondensation to form the triazole ring. Advances in green chemistry principles have also been applied to optimize these synthetic routes, minimizing waste and improving sustainability without compromising efficiency.

Quality control and analytical characterization of CAS No. 1306739-02-5 are critical to ensure batch-to-batch consistency and compliance with regulatory standards. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are routinely employed to confirm structural integrity and assess purity. These analytical methods provide robust data supporting the identity and quality of the compound for both research and commercial applications.

The growing interest in 3-5-(2-Methoxyethyl)-4H-1,2,4-triazol-3-ylpiperidine dihydrochloride has led to collaborations between academic institutions and pharmaceutical companies aiming to explore its therapeutic potential further. Preclinical studies are underway to evaluate its safety profile and efficacy in animal models of neurological disorders. These studies will provide valuable insights into its mechanism of action and inform future clinical trial designs targeting unmet medical needs.

The future prospects for this compound are promising, with ongoing research focusing on optimizing its pharmacokinetic properties through structure-based modifications. Additionally, exploring its potential as a prodrug or combination therapy could expand its therapeutic applications. As computational modeling tools continue to evolve, researchers will be able to design more sophisticated derivatives with tailored biological activities.

In conclusion,CAS No 1306739 - 02 - 5 represents a significant advancement in medicinal chemistry due to its unique structural features and multifaceted biological activities. Its integration into drug discovery pipelines holds promise for addressing various therapeutic challenges across multiple disease areas. Continued investigation into this compound will likely uncover new opportunities for innovation in chemical biology and pharmaceutical development.